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Compound of Interest

Compound Name: 5-Chloro-2-nitro-1h-imidazole

Cat. No.: B13147601

Get Quote

Part 1: Introduction & Strategic Analysis
1.1 Target Identity & Tautomerism The synthesis of 5-Chloro-2-nitro-1H-imidazole (CAS:

1823997-84-7) presents a specific regiochemical challenge. In

-unsubstituted imidazoles (1H-imidazoles), the 4- and 5-positions are tautomeric. Therefore, 5-
chloro-2-nitro-1H-imidazole is chemically equivalent to 4-chloro-2-nitro-1H-imidazole in
solution, unless the nitrogen is substituted (e.g.,

-methyl).

Target Structure: Nitro group at C2; Chlorine at C4/C5.

Common Confusion: This compound is distinct from the industrially significant 2-chloro-4-

nitroimidazole (CAS: 57531-37-0), which is a key intermediate for the tuberculosis drug

Delamanid. The nomenclature is frequently confused in commercial catalogs. This guide

focuses on the Nitro-at-C2 isomer as requested.

1.2 Synthetic Strategy The primary challenge in synthesizing 5-chloro-2-nitroimidazole is the

strong electron-withdrawing nature of the nitro group at the 2-position, which deactivates the

imidazole ring toward electrophilic aromatic substitution (EAS).
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Route A (Direct Chlorination): Direct reaction of 2-nitroimidazole (Azomycin) with chlorinating

agents (

, NCS). This route often leads to 4,5-dichloro-2-nitroimidazole. Careful stoichiometric control
is required to favor the mono-chlorinated product.

Route B (Nucleophilic Substitution): Displacement of a leaving group on a 2-nitroimidazole

scaffold. (Less common).

Selected Protocol: This guide details Route A (Controlled Chlorination of 2-Nitroimidazole)

using

-chlorosuccinimide (NCS) or hypochlorite, as it is the most direct laboratory-scale method.

Part 2: Safety & Hazard Assessment
2.1 Critical Hazards

Explosion Hazard: Nitroimidazoles are energetic materials. Dry residues can be shock-

sensitive. Never scrape dry material from glass joints.

Toxicity: 2-Nitroimidazoles are potential mutagens and radiosensitizers. Handle in a Class II

Biosafety Cabinet or a high-efficiency fume hood.

Reactivity: Chlorinating agents (NCS,

) release toxic fumes. Avoid contact with strong reducing agents.

2.2 PPE Requirements

Double nitrile gloves (0.11 mm min).

Chemical splash goggles + Face shield.

Lab coat + Tyvek sleeves.

Part 3: Materials & Equipment
Table 1: Reagents and Solvents
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Reagent CAS Purity Role

2-Nitroimidazole

(Azomycin)
527-73-1 >98% Starting Material

N-Chlorosuccinimide

(NCS)
128-09-6 98% Chlorinating Agent

Acetonitrile (ACN) 75-05-8 Anhydrous Solvent

DMF

(Dimethylformamide)
68-12-2 Anhydrous Co-solvent

| Ethyl Acetate / Hexanes | - | HPLC Grade | Purification |

Table 2: Equipment

Equipment Specification

| Reaction Vessel | 3-neck round bottom flask (flame-dried), equipped with

inlet. | | Temperature Control | Oil bath with digital probe (Accuracy

C). | | Monitoring | TLC (Silica gel 60

); HPLC (C18 column). | | Purification | Flash Chromatography System (CombiFlash or manual
column). |

Part 4: Step-by-Step Experimental Protocol
Phase 1: Reaction Setup (Controlled Chlorination)

Preparation:

Flame-dry a 100 mL 3-neck round bottom flask and cool under a stream of dry nitrogen.

Charge the flask with 2-nitroimidazole (1.13 g, 10.0 mmol).

Add Acetonitrile (ACN) (40 mL) and DMF (5 mL) to ensure complete solubility. Stir until

clear.
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Reagent Addition:

Cool the solution to 0°C using an ice bath.

Add N-Chlorosuccinimide (NCS) (1.34 g, 10.0 mmol, 1.0 eq) portion-wise over 15 minutes.

Note: Do not add NCS all at once; a high local concentration favors the formation of the

4,5-dichloro byproduct.

Reaction:

Allow the mixture to warm to room temperature (25°C) naturally.

Heat the reaction mixture to 50°C and stir for 4–6 hours.

Monitoring: Check TLC (Eluent: 50% EtOAc/Hexanes).

Starting Material (

)

Product (

)

Di-chloro impurity (

)

Critical Decision Point: If starting material remains but di-chloro impurity is increasing, stop

the reaction. It is better to recover starting material than to over-chlorinate.

Phase 2: Workup & Isolation
Quenching:

Remove heat and cool to room temperature.

Pour the reaction mixture into Ice Water (100 mL).
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Extract with Ethyl Acetate (

mL).

Washing:

Combine organic layers.

Wash with Brine (

mL) to remove DMF.

Dry over anhydrous

, filter, and concentrate under reduced pressure (Rotavap at 40°C).

Phase 3: Purification
Flash Chromatography:

The crude residue will contain a mixture of 5-chloro-2-nitroimidazole, 4,5-dichloro-2-

nitroimidazole, and unreacted 2-nitroimidazole.

Stationary Phase: Silica Gel (230-400 mesh).

Gradient: 0%

60% Ethyl Acetate in Hexanes.

Collection: Collect the fraction corresponding to the mono-chlorinated product (middle

spot).

Crystallization (Optional):

Recrystallize the purified solid from Ethanol/Water (9:1) to obtain pale yellow needles.

Part 5: Characterization & Quality Control
Expected Data for 5-Chloro-2-nitro-1H-imidazole:
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Appearance: Pale yellow crystalline solid.

Melting Point: 210–215°C (dec).

NMR (DMSO-

, 400 MHz):

14.0 (br s, 1H, N-H)

7.65 (s, 1H, C4-H)

Note: The absence of a second aromatic proton confirms substitution. The broad singlet at

14.0 ppm confirms the N-H is unsubstituted.

MS (ESI-):

146

. (Chlorine isotope pattern 3:1 observed at 146/148).

Table 3: Troubleshooting Guide

Issue Probable Cause Corrective Action

High Di-chloro impurity Excess NCS or high temp.
Reduce NCS to 0.95 eq;
maintain temp <50°C.

| Low Conversion | Deactivated ring. | Increase reaction time (up to 24h); add catalytic

(1 drop). | | Product degradation | Thermal instability. | Do not exceed 60°C during reaction or
workup. |

Part 6: Visualization (Workflow & Pathway)
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Caption: Step-by-step workflow for the controlled chlorination of 2-nitroimidazole.
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Caption: Tautomeric equilibrium of the target compound in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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